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Compound of Interest

Compound Name: VU0240382

Cat. No.: B10773471 Get Quote

VU 0240382 - Cayman Chemical VU 0240382 is a positive allosteric modulator of mGlu5

(EC50s = 0.5 and 0.9 µM for rat and human receptors, respectively). It is selective for mGlu5

over mGlu1, mGlu2, mGlu4, mGlu7, and mGlu8 (EC50s = >30 µM for all). VU 0240382 (10 µM)

potentiates glutamate-induced increases in intracellular calcium in CHO cells expressing rat

mGlu5. It increases the amplitude of synaptic responses to bursting afferent stimulation in the

CA1 region of isolated rat hippocampal slices. ... Solubility: DMSO: ≥25 mg/mL. 1 VU0240382 |

CAS 1092550-36-1 - Selleckchem Solubility: DMSO ≥ 49.46 mg/mL (200 mM). Water < 0.1

mg/mL (insoluble). 2 VU0240382 | CAS 1092550-36-1 - BLDpharm VU0240382 is a positive

allosteric modulator of mGluR5 with EC50 of 0.5 µM and 0.9 µM for rat mGluR5 and human

mGluR5, respectively. In Vitro. VU0240382 has no activity at mGluR1, mGluR2, mGluR4,

mGluR7, and mGluR8 (EC50 > 30 µM). VU0240382 (10 µM) potentiates the effect of glutamate

on intracellular calcium in CHO cells stably expressing rat mGluR5. VU0240382 (10 µM)

increases the amplitude of synaptic responses to bursting afferent stimulation in the CA1 region

of rat hippocampal slices. 3 VU0240382 - Tocris Bioscience Solubility: Soluble to 100 mM in

DMSO. 4 VU0240382 | CAS 1092550-36-1 - CAYMAN VU0240382 is a positive allosteric

modulator of mGlu5 (EC50s = 0.5 and 0.9 µM for rat and human receptors, respectively). It is

selective for mGlu5 over mGlu1, mGlu2, mGlu4, mGlu7, and mGlu8 (EC50s = >30 µM for all).

VU0240382 (10 µM) potentiates glutamate-induced increases in intracellular calcium in CHO

cells expressing rat mGlu5. It increases the amplitude of synaptic responses to bursting

afferent stimulation in the CA1 region of isolated rat hippocampal slices. ... Solubility: DMSO:

≥25 mg/mL. 1 VU0240382 | 1092550-36-1 - AOBIOUS Solubility: Soluble in DMSO. 5

VU0240382 | CAS 1092550-36-1 - MedChemExpress In Vitro: VU0240382 has no activity at

mGluR1, mGluR2, mGluR4, mGluR7, and mGluR8 (EC50 > 30 µM). VU0240382 (10 µM)

potentiates the effect of glutamate on intracellular calcium in CHO cells stably expressing rat
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mGluR5. VU0240382 (10 µM) increases the amplitude of synaptic responses to bursting

afferent stimulation in the CA1 region of rat hippocampal slices. ... Solubility: DMSO : 50 mg/mL

(202.18 mM; Need ultrasonic). Water : Insoluble. 6 VU0240382 | CAS 1092550-36-1 -

TargetMol Description: VU0240382 is a positive allosteric modulator of mGluR5 with EC50 of

0.5 µM and 0.9 µM for rat mGluR5 and human mGluR5, respectively. In Vitro: VU0240382 has

no activity at mGluR1, mGluR2, mGluR4, mGluR7, and mGluR8 (EC50 > 30 µM). VU0240382
(10 µM) potentiates the effect of glutamate on intracellular calcium in CHO cells stably

expressing rat mGluR5. VU0240382 (10 µM) increases the amplitude of synaptic responses to

bursting afferent stimulation in the CA1 region of rat hippocampal slices. 7 Buy VU0240382 -

mGlu5 PAM | MedChemSource Solubility: Soluble in DMSO (up to 25 mg/ml). 8 Technical

Support Center: VU0240382

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

VU0240382. The information is presented in a question-and-answer format to directly address

common solubility and formulation challenges.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving VU0240382?

A1: Dimethyl sulfoxide (DMSO) is the most effective solvent for dissolving VU0240382. It is

practically insoluble in water.

Q2: What is the maximum concentration of VU0240382 that can be achieved in DMSO?

A2: The solubility of VU0240382 in DMSO is reported to be at least 25 mg/mL, with some

sources indicating solubility up to 50 mg/mL or 100 mM. It is recommended to start with a lower

concentration and gradually increase it to determine the optimal solubility for your specific stock

solution.

Q3: I am observing precipitation when diluting my VU0240382 DMSO stock solution with

aqueous media. What should I do?

A3: This is a common issue due to the low aqueous solubility of VU0240382. To minimize

precipitation, it is recommended to make intermediate dilutions in a co-solvent system before

the final dilution into your aqueous experimental medium. Alternatively, consider using a
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formulation approach, such as encapsulation or the use of surfactants, to improve aqueous

compatibility. The final concentration of DMSO in your aqueous solution should also be kept to

a minimum to avoid solvent-induced artifacts.

Q4: Is heating or sonication necessary to dissolve VU0240382 in DMSO?

A4: Some sources suggest that sonication may be needed to achieve higher concentrations in

DMSO. If you encounter difficulty dissolving the compound, gentle warming (e.g., to 37°C) and

brief sonication can be employed. However, be cautious with heating, as it may affect the

stability of the compound over time. Always start by attempting to dissolve the compound at

room temperature with vortexing.

Q5: How should I prepare a stock solution of VU0240382?

A5: To prepare a stock solution, weigh the desired amount of VU0240382 powder and add the

calculated volume of DMSO to achieve the target concentration. Vortex the solution until the

compound is fully dissolved. If necessary, use brief sonication. For long-term storage, it is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.
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Issue Possible Cause Recommended Solution

Cloudiness or precipitation

observed in DMSO stock

solution.

The concentration may be too

high for the given batch or

storage conditions.

Try diluting the stock solution

to a lower concentration.

Gentle warming and sonication

may also help to redissolve the

precipitate.

Precipitation occurs upon

dilution into aqueous buffer.

The compound has very low

aqueous solubility.

Perform serial dilutions,

potentially using a co-solvent,

to reach the final desired

concentration. Ensure the final

DMSO concentration in the

assay is low and consistent

across all experimental

conditions.

Inconsistent experimental

results.

The compound may not be

fully dissolved or may have

precipitated out of solution

during the experiment.

Visually inspect all solutions for

any signs of precipitation

before use. Prepare fresh

dilutions for each experiment.

Solubility Data
Solvent Solubility Molar Concentration Notes

DMSO ≥25 mg/mL

DMSO ≥49.46 mg/mL 200 mM

DMSO 50 mg/mL 202.18 mM
Ultrasonic may be

needed.

DMSO Soluble to 100 mM 100 mM

Water
< 0.1 mg/mL

(insoluble)
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Experimental Workflow for Preparing VU0240382
Solutions
Caption: Workflow for preparing VU0240382 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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